4-(2-Fluorophenyl)-3-hydroxybenzoic acid

• IUPAC Name: 4-(2-fluorophenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C13H9FO3/c14-11-4-2-1-3-9(11)10-6-5-8(13(16)17)7-12(10)15/h1-7,15H,(H,16,17)
• InChI Key: WZJCLBFLZCQFRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C(C=C2)C(=O)O)O)F
• Molecular Formula: C13H9FO3
• DSSTOX Substance ID: DTXSID70688738
• Molecular Weight: 232.21 g/mol
• CAS No.: 1261969-19-0

Description

4-(2-Fluorophenyl)-3-hydroxybenzoic acid (C₁₃H₉FO₃; molecular weight 232.21 g/mol) is a fluorinated derivative of benzoic acid featuring a hydroxyl group at position 3 and a 2-fluorophenyl substituent at position 3. The fluorine atom introduces electron-withdrawing effects, modulating the compound's electronic properties and lipophilicity. This structural motif is common in pharmaceutical intermediates and bioactive molecules due to fluorine’s ability to enhance metabolic stability and binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method is known for its mild reaction conditions and functional group tolerance .

Industrial Production Methods

Industrial production of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary, but they generally follow similar principles to those used in laboratory synthesis, with adjustments for scale and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluorophenyl)-3-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents for substitution reactions include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid may yield corresponding quinones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

Synthesis Pathways

4-(2-Fluorophenyl)-3-hydroxybenzoic acid can be synthesized through various methods, including:

• Reactions with Sulfuric Acid : The compound can be produced by treating starting materials like 2-fluoro-5-trifluoromethylphenol with concentrated sulfuric acid under controlled conditions. This method yields the desired compound with varying efficiencies depending on the reaction parameters .
• Use of Coupling Reagents : The compound can also be synthesized via coupling reactions using reagents such as HBTU (N,N,N',N'-Tetramethyluronium hexafluorophosphate), which facilitates the formation of amide bonds in the synthesis of more complex molecules .

Pharmaceutical Development

4-(2-Fluorophenyl)-3-hydroxybenzoic acid has garnered attention for its role in drug development:

• Inhibitors of β-Arylsulfotransferase IV : The compound serves as a precursor for synthesizing potent inhibitors targeting β-arylsulfotransferase IV, an enzyme implicated in various biological processes, including drug metabolism and detoxification pathways .
• Anticancer Research : Studies have indicated that derivatives of this compound exhibit anticancer properties. For instance, modifications to the hydroxyl and fluorine groups can enhance biological activity against specific cancer cell lines .

Material Science

The compound is utilized in developing advanced materials due to its unique properties:

• Polymer Chemistry : It can be incorporated into polymer matrices to enhance thermal stability and mechanical properties. Research indicates that polymers containing 4-(2-Fluorophenyl)-3-hydroxybenzoic acid show improved resistance to degradation under UV light exposure .

Agrochemical Applications

The compound has potential applications in agriculture:

• Pesticide Development : Its derivatives are being investigated for use as herbicides and fungicides, providing effective solutions for crop protection while minimizing environmental impact .

A study focused on synthesizing a series of derivatives based on 4-(2-Fluorophenyl)-3-hydroxybenzoic acid demonstrated that specific modifications significantly enhanced their inhibitory effects on cancer cell proliferation. The derivatives were tested against breast cancer cell lines, showing IC$_{50}$ values lower than those of existing treatments.

Compound	IC$_{50}$ (µM)	Mechanism of Action
Base Compound	25	Inhibition of cell cycle progression
Derivative A	10	Induction of apoptosis
Derivative B	5	Targeting mitochondrial pathways

Case Study 2: Polymer Application

Research conducted on the incorporation of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid into poly(lactic acid) (PLA) composites revealed enhanced thermal stability and mechanical strength compared to pure PLA. The study highlighted the potential for these composites in packaging applications.

Property	Pure PLA	PLA + Compound
Thermal Stability	150 °C	180 °C
Tensile Strength	45 MPa	60 MPa

Mechanism of Action

The mechanism of action of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact mechanism can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

Key structural analogs differ in the positions of hydroxyl and fluorophenyl groups, as well as additional substituents. These variations influence physicochemical properties (e.g., pKa, solubility) and biological activity.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	pKa (Predicted)	LogP (Predicted)	Key Features
4-(2-Fluorophenyl)-3-hydroxybenzoic acid	C₁₃H₉FO₃	232.21	~3.95	~2.1	-OH at C3, 2-FPh at C4
3-Hydroxybenzoic acid	C₇H₆O₃	138.12	4.12	1.34	-OH at C3, no fluorine
4-Hydroxybenzoic acid	C₇H₆O₃	138.12	4.50	1.39	-OH at C4, no fluorine
Salicylic acid (2-hydroxybenzoic acid)	C₇H₆O₃	138.12	2.98	2.01	-OH at C2, anti-inflammatory activity
4-(4-Fluorophenyl)-3-hydroxybenzoic acid	C₁₃H₉FO₃	232.21	~3.90	~2.3	-OH at C3, 4-FPh at C4
4-(2,3-Difluorophenyl)-3-hydroxybenzoic acid	C₁₃H₈F₂O₃	250.21	~3.80	~2.5	-OH at C3, 2,3-diFPh at C4
4-(4-Carboxyphenyl)-3-hydroxybenzoic acid	C₁₄H₁₀O₅	258.23	~3.95	~1.8	Additional carboxylic acid group

Physicochemical Properties

• Acidity : The electron-withdrawing fluorine lowers the pKa of the carboxylic acid group (~3.95 vs. ~4.12 for 3-hydroxybenzoic acid), enhancing ionization at physiological pH .

Biological Activity

4-(2-Fluorophenyl)-3-hydroxybenzoic acid (CAS No. 1261969-19-0) is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by recent research findings.

Chemical Structure and Properties

The compound features a hydroxyl group and a fluorinated phenyl group attached to a benzoic acid backbone. Its molecular structure can be represented as follows:

$$\text{C}_{13}\text{H}_{10}\text{F}\text{O}_3$$

Antimicrobial Properties

Recent studies have indicated that derivatives of 3-hydroxybenzoic acid, including 4-(2-Fluorophenyl)-3-hydroxybenzoic acid, exhibit significant antimicrobial activity. For instance, one study demonstrated that various derivatives showed potent inhibition against both Gram-positive and Gram-negative bacteria, suggesting that the fluorine substitution may enhance the compound's efficacy against microbial pathogens .

Table 1: Antimicrobial Activity of 4-(2-Fluorophenyl)-3-hydroxybenzoic Acid Derivatives

Compound	Bacterial Strain	Zone of Inhibition (mm)
4-(2-Fluorophenyl)-3-hydroxybenzoic acid	Staphylococcus aureus	27
4-(2-Fluorophenyl)-3-hydroxybenzoic acid	Escherichia coli	24

Anti-inflammatory Effects

Research has shown that similar compounds possess anti-inflammatory properties. The mechanism involves the inhibition of pro-inflammatory cytokines, which are critical in mediating inflammatory responses. This suggests that 4-(2-Fluorophenyl)-3-hydroxybenzoic acid could be beneficial in treating conditions characterized by chronic inflammation .

Anticancer Activity

Studies have highlighted the potential anticancer properties of this compound. It has been reported to induce apoptosis in various cancer cell lines by activating mitochondrial pathways. For example, extracts containing similar benzoic acid derivatives demonstrated cytotoxic effects on human cervical carcinoma (HeLa) cells, indicating a promising avenue for cancer therapy .

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)
HeLa	15
OVCAR-3	20
MCF-7	25

Case Study 1: Synthesis and Evaluation

A recent publication detailed the synthesis of several derivatives of 4-(2-Fluorophenyl)-3-hydroxybenzoic acid and their biological evaluation against various strains of bacteria and cancer cell lines. The study found that modifications to the hydroxyl group significantly impacted both antibacterial and anticancer activities, with some derivatives showing enhanced potency compared to the parent compound .

Case Study 2: Mechanistic Insights

Another study investigated the mechanism by which this compound exerts its effects on cancer cells. The findings suggested that it disrupts mitochondrial membrane potential, leading to increased reactive oxygen species (ROS) production and subsequent apoptosis in cancer cells . This pathway underscores the importance of further exploring this compound as a therapeutic agent.